Cas no 25926-45-8 (Benzenesulfonic acid,2-hydroxy-3-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-5-nitro-)

Benzenesulfonic acid,2-hydroxy-3-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-5-nitro- structure
25926-45-8 structure
Product Name:Benzenesulfonic acid,2-hydroxy-3-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-5-nitro-
CAS No:25926-45-8
MF:C16H11N3O7S
MW:389.339442491531
CID:275174
PubChem ID:135454915
Update Time:2025-04-19

Benzenesulfonic acid,2-hydroxy-3-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,2-hydroxy-3-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-5-nitro-
    • 2-Hydroxy-3-((2-hydroxy-1-naphthyl)azo)-5-nitrobenzenesulphonic acid
    • 2-hydroxy-5-nitro-3-[(2E)-2-(2-oxonaphthalen-1(2H)-ylidene)hydrazino]benzenesulfonic acid
    • 25926-45-8
    • EINECS 247-350-2
    • 2-Hydroxy-3-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-5-nitrobenzenesulfonic acid
    • DTXSID301138390
    • NS00040852
    • SCHEMBL107958
    • NS00084473
    • Inchi: 1S/C16H11N3O7S/c20-13-6-5-9-3-1-2-4-11(9)15(13)18-17-12-7-10(19(22)23)8-14(16(12)21)27(24,25)26/h1-8,20-21H,(H,24,25,26)/b18-17+
    • InChI Key: DGHYCCNYKZSGDB-ISLYRVAYSA-N
    • SMILES: S(C1C=C(C=C(C=1O)/N=N/C1C(=CC=C2C=CC=CC2=1)O)[N+](=O)[O-])(=O)(=O)O

Computed Properties

  • Exact Mass: 389.03183
  • Monoisotopic Mass: 389.03177
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 768
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 170
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.68
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.733
  • PSA: 162.69
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